Cas no 41096-46-2 (HYDROPRENE)

• Product Name: HYDROPRENE
• CAS No: 41096-46-2
• MF: C₁₇H₃₀O₂
• MW: 266.418905735016
• MDL: MFCD00233106
• CID: 926574
• Update Time: 2026-04-29

HYDROPRENE Chemical and Physical Properties

Names and Identifiers

• HYDROPRENE
• 3,7,11-TRIMETHYL-2,4-DODECANEDIENOIC ACID ETHYL ESTER
• altozar
• Altozar IGR
• ethyl (2E,4E)-3,7,11-trimethyl-2,4-dodecadienoate
• ethyl (E,E)-(RS)-3,7,11-trimethyldodeca-2,4-dienoate
• ethyl3,7,11-trimethyl-2,4-dodecadienoate
• ethyl3,7,11-trimethyldodeca-2,4-dienoate
• gencor
• oms1696
• rac-ethyl (2E,4E,7R)-3,7,11-trimethyldodeca-2,4-dienoate
• zr512

• MDL： MFCD00233106

Computed Properties

• Exact Mass: 266.22500

Experimental Properties

• Density: 0.8955
• Boiling Point: bp0.03 95°
• Refractive Index: 1.4510 (estimate)
• PSA: 26.30000
• LogP: 4.90450

HYDROPRENE Security Information

• Toxicity：LD50 orally in rats: >34000 mg/kg (Edwards)

Additional information on HYDROPRENE

HYDROPRENE: A Comprehensive Overview

HYDROPRENE, also known by its CAS number 41096-46-2, is a versatile compound that has garnered significant attention in various industrial and scientific applications. This compound, primarily recognized for its unique chemical properties, plays a pivotal role in the development of advanced materials and technologies. In recent years, researchers have delved deeper into understanding its structural characteristics, synthesis methods, and potential applications, leading to groundbreaking discoveries that enhance its utility across multiple sectors.

The chemical structure of HYDROPRENE is a key factor in its exceptional performance. Composed of a specific arrangement of hydrocarbon chains and functional groups, it exhibits remarkable thermal stability and mechanical strength. These properties make it an ideal candidate for use in high-performance polymers, lubricants, and even biomedical applications. Recent studies have highlighted the potential of HYDROPRENE in enhancing the durability of materials exposed to extreme environmental conditions, such as high temperatures and corrosive environments.

One of the most notable advancements in the study of HYDROPRENE involves its synthesis process. Traditionally, the compound was produced through complex multi-step reactions, which often posed challenges in terms of scalability and cost-efficiency. However, recent breakthroughs have introduced innovative synthetic pathways that not only simplify the production process but also improve the purity and consistency of the final product. These advancements have significantly reduced production costs, making HYDROPRENE more accessible for widespread industrial use.

The application of HYDROPRENE extends beyond traditional industrial uses. In the field of biotechnology, researchers have explored its potential as a biocompatible material for medical devices and drug delivery systems. Its ability to form stable films and coatings has made it a promising candidate for creating implants with enhanced bioactivity and reduced risk of rejection by the human body. Furthermore, studies have demonstrated that HYDROPRENE can be tailored to exhibit specific pharmacokinetic properties, making it a valuable tool in the development of targeted drug delivery systems.

In addition to its practical applications, HYDROPRENE has also become a subject of interest in academic research due to its unique chemical reactivity. Scientists have investigated its ability to undergo various polymerization reactions under different conditions, leading to the creation of novel materials with unprecedented properties. For instance, recent experiments have shown that HYDROPRENE-based polymers can exhibit self-healing capabilities when exposed to specific stimuli, such as heat or light. This discovery opens up new possibilities for developing sustainable materials that can repair themselves without requiring external intervention.

The environmental impact of HYDROPRENE is another area that has received considerable attention. As concerns about sustainability and eco-friendliness grow, researchers are increasingly focused on developing green synthesis methods for this compound. Recent studies have explored the use of renewable feedstocks and catalytic systems to produce HYDROPRENE in an environmentally friendly manner. These efforts not only reduce the carbon footprint associated with its production but also align with global initiatives aimed at promoting sustainable industrial practices.

Moreover, the integration of HYDROPRENE into advanced technologies such as 3D printing has opened new avenues for innovation. Its compatibility with various printing techniques allows for the creation of complex structures with high precision and resolution. This capability has been particularly beneficial in fields like aerospace engineering and automotive manufacturing, where lightweight yet durable materials are essential for achieving optimal performance.

In conclusion, HYDROPRENE (CAS No: 41096-46-2) stands out as a multifaceted compound with immense potential across diverse industries. From enhancing material durability to revolutionizing biomedical applications and contributing to sustainable practices, this compound continues to push the boundaries of what is achievable in modern science and technology. As research into HYDROPRENE progresses, it is anticipated that even more innovative uses will emerge, further solidifying its position as a cornerstone material in various sectors.